Cas no 2676863-53-7 (7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine)

• Product Name: 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine
• CAS No: 2676863-53-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5086183
• PubChem ID: 156809059
• Update Time: 2025-10-31

7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine
• 7-fluoro-5-propan-2-yl-2,3-dihydro-1H-inden-4-amine
• BS-47509
• SCHEMBL25217000
• 2676863-53-7
• F77399

• Inchi： 1S/C12H16FN/c1-7(2)10-6-11(13)8-4-3-5-9(8)12(10)14/h6-7H,3-5,14H2,1-2H3
• InChI Key： JVMROPWMTKFKER-UHFFFAOYSA-N
• SMILES： FC1=CC(C(C)C)=C(C2=C1CCC2)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine

Comprehensive Overview of 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine (CAS No. 2676863-53-7)

The compound 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine (CAS No. 2676863-53-7) is a fluorinated indane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and isopropyl substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. The presence of the amine group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine aligns with this trend, as the fluoro group improves its lipophilicity and membrane permeability. This property is critical for developing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. Searches for "fluorinated CNS drugs" or "amine derivatives in drug design" reflect the growing interest in such compounds.

The synthesis of 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its isopropyl moiety contributes to steric hindrance, which can influence binding affinity in target proteins. This characteristic is particularly relevant in the context of "steric effects in medicinal chemistry," a frequently searched term among chemists. Additionally, the compound's dihydro-1H-inden core is a privileged scaffold in drug discovery, often associated with anti-inflammatory and anticancer activities.

From an industrial perspective, CAS No. 2676863-53-7 is gaining attention as a building block for high-value specialty chemicals. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, makes it versatile for creating complex architectures. Queries like "indane derivatives in catalysis" or "fluorinated amines in agrochemicals" highlight its broad applicability. Moreover, the compound's stability under physiological conditions positions it as a candidate for prodrug development, addressing the rising demand for "targeted drug delivery systems."

Environmental and regulatory considerations are also pivotal when discussing 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine. While fluorinated compounds offer therapeutic advantages, their persistence in ecosystems has sparked debates. Searches for "green chemistry fluorination" or "sustainable amine synthesis" underscore the need for eco-friendly production methods. Researchers are exploring catalytic fluorination and bio-based amines to mitigate environmental impact, aligning with global sustainability goals.

In conclusion, 7-Fluoro-5-isopropyl-2,3-dihydro-1H-inden-4-amine (CAS No. 2676863-53-7) represents a convergence of innovation in medicinal chemistry and industrial applications. Its structural versatility, coupled with trending topics like "CNS drug development" and "sustainable fluorination," ensures its relevance in future scientific advancements. As research progresses, this compound may unlock novel therapeutic pathways while addressing ecological challenges—a dual focus resonating with contemporary scientific discourse.